Cas no 128218-53-1 (4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt)

• Product Name: 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt
• CAS No: 128218-53-1
• MF: C₂₂H₃₅N₂O₆P
• MW: 454.496867418289
• CID: 897731
• PubChem ID: 71774255
• Update Time: 2025-06-30

4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt Chemical and Physical Properties

Names and Identifiers

• 4-methylumbelliferyl phosphate, bis(cyclohexylammonium) salt
• MUP 2 CHX
• 4-MU-PHOS 2 CHX
• 4-Methylumbelliferyl phosphate, bis(cyclohexylammonium) salt, trihydrate
• 4-Methyl-7-(phosphonooxy)-2H-1-benzopyran-2-one compd. with cyclohexanamine (1:2)
• 128218-53-1
• 4-Methylumbelliferyl phosphate bis (cyclohexylammonium) salt
• 4-METHYLUMBELLIFERYL PHOSPHATE,BIS(CYCLOHEXYLAMMONIUM) SALT
• 4-Methylumbelliferyl phosphate,bis(cyclohexylammonium)salt
• 4-Methylumbelliferyl phosphate bis(cyclohexylammonium) salt
• cyclohexanamine hemi(4-methyl-2-oxo-2H-chromen-7-yl phosphate)
• cyclohexanamine;(4-methyl-2-oxochromen-7-yl) dihydrogen phosphate
• 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt

• Inchi： 1S/C10H9O6P.2C6H13N/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14;2*7-6-4-2-1-3-5-6/h2-5H,1H3,(H2,12,13,14);2*6H,1-5,7H2
• InChI Key： MYAXHZSVMPSFGN-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC2=C(C=1)OC(C=C2C)=O.NC1CCCCC1.NC1CCCCC1

Computed Properties

• Exact Mass: 454.22300
• Monoisotopic Mass: 454.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2

Experimental Properties

• PSA: 158.82000
• LogP: 5.52910

4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt

4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt: A Comprehensive Overview

The compound with CAS No. 128218-53-1, commonly referred to as 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt, is a highly specialized chemical entity that has garnered significant attention in the fields of biochemistry, pharmacology, and analytical chemistry. This compound is a derivative of 4-methylumbelliferone (also known as 7-hydroxycoumarin), which is a naturally occurring coumarin derivative. The bis-cyclohexylammonium salt form of this compound is particularly notable for its unique chemical properties and its applications in various research and industrial settings.

4-Methylumbelliferyl phosphate is a well-known substrate for the enzyme acetylcholinesterase (AChE), which plays a critical role in the nervous system by breaking down acetylcholine, a key neurotransmitter. The phosphate group in this compound makes it an excellent substrate for studying enzymatic activity, particularly in assays designed to measure AChE activity. The addition of the bis-cyclohexylammonium counterion enhances the compound's solubility and stability, making it more suitable for use in aqueous environments.

Recent studies have highlighted the importance of 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt in the development of diagnostic tools and therapeutic agents. For instance, researchers have utilized this compound to design highly sensitive assays for detecting AChE activity in biological samples, which has implications for diagnosing neurodegenerative diseases such as Alzheimer's disease. The ability to accurately measure AChE activity is crucial, as dysregulation of this enzyme has been implicated in various neurological disorders.

In addition to its role in enzymatic assays, 4-Methylumbelliferyl phosphate has also been explored for its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body, often through enzymatic cleavage. The phosphate group in this compound can serve as a site for enzymatic cleavage, releasing the active 4-methylumbelliferone moiety. This property makes it an attractive candidate for drug delivery systems, particularly those targeting specific tissues or organs.

The synthesis of 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt involves a multi-step process that typically begins with the preparation of 4-methylumbelliferone. This is followed by phosphorylation to form the corresponding phosphate ester, which is then neutralized with cyclohexylamine to yield the bis-cyclohexylammonium salt. The exact conditions for each step are critical to ensure high purity and stability of the final product.

From an analytical chemistry perspective, 4-Methylumbelliferyl phosphate is often used as a substrate in fluorescence-based assays due to its strong fluorescence properties when cleaved by enzymes like AChE. This makes it an invaluable tool in high-throughput screening (HTS) platforms, where rapid and accurate detection of enzymatic activity is essential. Recent advancements in fluorescence microscopy and imaging techniques have further expanded its utility in live-cell imaging studies.

Moreover, 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt has found applications in environmental science, particularly in the development of biosensors for detecting organophosphorus compounds such as pesticides and nerve agents. These biosensors leverage the enzyme's ability to cleave the phosphate group, generating a detectable fluorescent signal that correlates with the concentration of the target analyte.

In terms of safety and handling, 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt should be treated with care due to its potential to cause skin and eye irritation. Proper personal protective equipment (PPE) should be worn during handling, and exposure should be minimized through appropriate ventilation and containment measures.

Looking ahead, ongoing research continues to uncover new applications for 4-Methylumbelliferyl Phosphate Bis-(cyclohexylammonium) Salt across diverse fields. Its unique combination of enzymatic reactivity, fluorescence properties, and stability makes it an indispensable tool for researchers seeking to understand complex biological processes and develop innovative therapeutic strategies.